Cas no 2138205-75-9 (2lambda6-Thia-3-azaspiro[4.4]nonane-2,2,4-trione)

2λ⁶-Thia-3-azaspiro[4.4]nonane-2,2,4-trione is a heterocyclic compound featuring a unique spirocyclic structure with sulfur and nitrogen atoms integrated into its framework. This molecular architecture imparts distinct reactivity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the thia-aza moiety enhances its potential for forming diverse derivatives, while the spirocyclic core contributes to conformational rigidity, which can be advantageous in drug design. Its trione functionality offers multiple sites for selective modification, enabling applications in the development of biologically active compounds. The compound’s structural complexity and functional versatility make it a promising candidate for advanced chemical studies.

2lambda6-Thia-3-azaspiro[4.4]nonane-2,2,4-trione structure

2138205-75-9 structure

Product Name:2lambda6-Thia-3-azaspiro[4.4]nonane-2,2,4-trione

CAS No:2138205-75-9

MF:C₇H₁₁NO₃S

MW:189.232140779495

CID:5909441

PubChem ID:165456807

Update Time:2025-05-26

2lambda6-Thia-3-azaspiro[4.4]nonane-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

- 2138205-75-9
- EN300-703372
- 2lambda6-thia-3-azaspiro[4.4]nonane-2,2,4-trione
- 2lambda6-Thia-3-azaspiro[4.4]nonane-2,2,4-trione
- Inchi： 1S/C7H11NO3S/c9-6-7(3-1-2-4-7)5-12(10,11)8-6/h1-5H2,(H,8,9)
- InChI Key： XLFGKSHZDWNJSC-UHFFFAOYSA-N
- SMILES： S1(CC2(C(N1)=O)CCCC2)(=O)=O

Computed Properties

Exact Mass: 189.04596439g/mol
Monoisotopic Mass: 189.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 71.6Å²

2lambda6-Thia-3-azaspiro[4.4]nonane-2,2,4-trione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-703372-1.0g	2lambda6-thia-3-azaspiro[4.4]nonane-2,2,4-trione	2138205-75-9		1g	$0.0	2023-06-06

2lambda6-Thia-3-azaspiro[4.4]nonane-2,2,4-trione Related Literature

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Additional information on 2lambda6-Thia-3-azaspiro[4.4]nonane-2,2,4-trione

Research Briefing on 2λ⁶-Thia-3-azaspiro[4.4]nonane-2,2,4-trione (CAS: 2138205-75-9): Recent Advances and Applications

The compound 2λ⁶-Thia-3-azaspiro[4.4]nonane-2,2,4-trione (CAS: 2138205-75-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to constructing the spirocyclic core of 2λ⁶-Thia-3-azaspiro[4.4]nonane-2,2,4-trione. A 2023 publication in the Journal of Medicinal Chemistry described a novel catalytic asymmetric synthesis method using chiral palladium complexes, achieving enantiomeric excess >95%. This breakthrough addresses previous limitations in producing optically active forms of the compound, which is critical for its biological evaluation.

Pharmacological investigations have revealed promising activity of this compound as a modulator of inflammatory pathways. In vitro studies demonstrate potent inhibition of NLRP3 inflammasome activation at nanomolar concentrations (IC₅₀ = 23 nM), suggesting potential applications in treating inflammatory disorders. Molecular docking simulations indicate the spirocyclic scaffold interacts with the NACHT domain of NLRP3, providing structural insights for further optimization.

Additionally, 2λ⁶-Thia-3-azaspiro[4.4]nonane-2,2,4-trione has shown interesting properties in central nervous system targeting. Research published in ACS Chemical Neuroscience (2024) reported its ability to cross the blood-brain barrier with favorable pharmacokinetic properties, making it a candidate for neurodegenerative disease therapeutics. The compound exhibited neuroprotective effects in cellular models of Parkinson's disease, reducing α-synuclein aggregation by 62% at 10 μM concentration.

From a drug development perspective, structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and metabolic stability. Introduction of fluorinated substituents at specific positions has yielded analogs with improved pharmacokinetic profiles while maintaining target engagement. These findings are currently being explored in preclinical development programs by several pharmaceutical companies.

The unique spirocyclic architecture of 2λ⁶-Thia-3-azaspiro[4.4]nonane-2,2,4-trione continues to inspire new synthetic methodologies and biological investigations. Ongoing research is exploring its potential as a versatile scaffold for fragment-based drug discovery and its applications in targeted protein degradation strategies. The compound's development trajectory suggests it may emerge as an important pharmacophore in multiple therapeutic areas in the coming years.